(+/-)-ORG 28611
(+/-)-ORG 28611
(±)-ORG 28611 is the racemic mixture of the water soluble, full agonist of the human cannabinoid (CB) receptors central CB1 (pEC50 = 7.6; pKi = 8.9) and peripheral CB2 (pKi = 8.8). ORG 28611 (0.1-1 μM/kg, intravenous) demonstrated antinociceptive activity in the mouse tail flick test and the mouse formalin paw test, and it was further evaluated clinically for use as a potential intravenous analgesic agent.
Brand Name:
Vulcanchem
CAS No.:
784138-08-5
VCID:
VC0159153
InChI:
InChI=1S/C23H33N3O2/c1-17-14-25(13-12-24(17)2)23(27)20-16-26(15-18-8-5-4-6-9-18)22-19(20)10-7-11-21(22)28-3/h7,10-11,16-18H,4-6,8-9,12-15H2,1-3H3
SMILES:
CC1CN(CCN1C)C(=O)C2=CN(C3=C2C=CC=C3OC)CC4CCCCC4
Molecular Formula:
C23H33N3O2
Molecular Weight:
383.5
(+/-)-ORG 28611
CAS No.: 784138-08-5
Cat. No.: VC0159153
Molecular Formula: C23H33N3O2
Molecular Weight: 383.5
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)-ORG 28611 is the racemic mixture of the water soluble, full agonist of the human cannabinoid (CB) receptors central CB1 (pEC50 = 7.6; pKi = 8.9) and peripheral CB2 (pKi = 8.8). ORG 28611 (0.1-1 μM/kg, intravenous) demonstrated antinociceptive activity in the mouse tail flick test and the mouse formalin paw test, and it was further evaluated clinically for use as a potential intravenous analgesic agent. |
|---|---|
| CAS No. | 784138-08-5 |
| Molecular Formula | C23H33N3O2 |
| Molecular Weight | 383.5 |
| IUPAC Name | [1-(cyclohexylmethyl)-7-methoxyindol-3-yl]-(3,4-dimethylpiperazin-1-yl)methanone |
| Standard InChI | InChI=1S/C23H33N3O2/c1-17-14-25(13-12-24(17)2)23(27)20-16-26(15-18-8-5-4-6-9-18)22-19(20)10-7-11-21(22)28-3/h7,10-11,16-18H,4-6,8-9,12-15H2,1-3H3 |
| Standard InChI Key | ONXJNAIZJKLJGA-UHFFFAOYSA-N |
| SMILES | CC1CN(CCN1C)C(=O)C2=CN(C3=C2C=CC=C3OC)CC4CCCCC4 |
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